Cas no 1466306-82-0 (4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1466306-82-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5957801
• PubChem ID: 65586173
• Update Time: 2025-06-23

4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one
• 1466306-82-0
• EN300-1680986
• AKOS014924785

• Inchi： 1S/C11H13NO2/c1-7-3-4-9(5-8(7)2)10-6-14-11(13)12-10/h3-5,10H,6H2,1-2H3,(H,12,13)
• InChI Key： GAKCHOIKULUOPL-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one

Introduction to 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one (CAS No. 1466306-82-0)

4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one is a heterocyclic compound characterized by its oxazolidinone core structure, which is appended with a 3,4-dimethylphenyl substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential applications in drug discovery. The CAS No. 1466306-82-0 uniquely identifies this molecule, facilitating precise referencing in scientific literature and industrial applications.

The oxazolidinone scaffold is a prominent motif in medicinal chemistry, known for its ability to form stable hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the 3,4-dimethylphenyl group introduces lipophilicity and tunable electronic properties, making this compound a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the structural flexibility of 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one, which allows for modifications that can enhance its pharmacokinetic properties and target specificity.

In the realm of drug development, the oxazolidinone ring system has been extensively studied for its role in inhibiting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The 3,4-dimethylphenyl substituent further refines the pharmacophoric features of this compound, enabling interactions with specific binding pockets in biological targets. For instance, modifications to the phenyl ring have been shown to modulate binding affinity and selectivity, which are critical factors in drug design.

Recent advancements in computational chemistry have facilitated the virtual screening of 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one against large databases of biological targets. These studies have revealed potential applications in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. The compound’s ability to adopt multiple conformations makes it an attractive scaffold for designing molecules with enhanced binding affinity and reduced off-target effects.

The synthesis of 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility. The introduction of the oxazolidinone ring can be achieved through cyclization reactions involving carbonyl compounds and azides or through condensation reactions with appropriate precursors. The subsequent functionalization of the phenyl ring with methyl groups further refines the molecular structure while maintaining its pharmacological relevance.

One of the most compelling aspects of 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one is its potential as a building block for more complex drug candidates. By incorporating additional functional groups or appending different substituents to the oxazolidinone core, chemists can generate libraries of derivatives with tailored pharmacological profiles. This modular approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further optimization.

The compound’s stability under various conditions has also been a subject of interest. Studies have demonstrated that 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one retains its structural integrity under ambient conditions but can undergo specific transformations under controlled conditions such as acidic or basic hydrolysis. This characteristic makes it suitable for formulation into pharmaceutical products where stability is a critical factor.

Furthermore, the environmental behavior of this compound has been examined to assess its potential impact on ecosystems. Preliminary studies suggest that it exhibits moderate solubility in water but tends to bind strongly to organic matrices. This property could influence its fate and transport in natural environments following release from industrial or laboratory sources.

In conclusion, 4-(3,4-dimethylphenyl)-1,3-oxazolidin-2-one (CAS No. 1466306-82-0) represents a valuable scaffold in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its unique combination of an oxazolidinone core and a dimethylphenyl substituent positions it as a key intermediate in drug discovery efforts aimed at developing novel therapeutics targeting a wide range of diseases.